![molecular formula C20H16N4O B2681526 N-(3-imidazo[1,2-a]pyrimidin-2-ylphenyl)-2-methylbenzamide CAS No. 847387-51-3](/img/structure/B2681526.png)
N-(3-imidazo[1,2-a]pyrimidin-2-ylphenyl)-2-methylbenzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“N-(3-imidazo[1,2-a]pyrimidin-2-ylphenyl)-2-methylbenzamide” is a compound that contains an imidazo[1,2-a]pyrimidine skeleton . This skeleton is linked to the pharmacological activity of related drugs . Many of these drugs have biological, antifungal, antimicrobial, antiviral, and anxiolytic properties .
Synthesis Analysis
The synthesis of compounds with an imidazo[1,2-a]pyrimidine skeleton has been achieved through various chemosynthetic methodologies. These include multicomponent reactions, condensation reactions, intramolecular cyclizations, tandem reactions, and carbon–hydrogen, carbon–carbon, carbon–nitrogen bond formations .
Molecular Structure Analysis
The molecular structure of compounds like “this compound” can be analyzed using various spectroscopic techniques. For instance, 1H NMR, 13C NMR, mass, and Fourier transform infrared (FT-IR) spectroscopy can be used for detailed spectral characterizations .
Chemical Reactions Analysis
Imidazo[1,2-a]pyrimidine derivatives have been synthesized from α-bromoketones and 2-aminopyridine under different reaction conditions . The reaction conditions were mild and metal-free .
Physical And Chemical Properties Analysis
The physical and chemical properties of “this compound” can be analyzed using various techniques. For instance, FT-IR spectra can provide information about the presence of N–H stretching and bending bands of the -NH2 group .
Scientific Research Applications
Antineoplastic Activity
A series of substituted 3,4-dihydro- and 1,2,3,4-tetrahydro-benzo[4,5]imidazo[1,2-a]pyrimidine derivatives were synthesized as part of efforts to develop new antineoplastic agents. These derivatives underwent National Cancer Institute (NCI) in vitro disease human cell screening panel assay, showing a variable degree of antineoplastic activity against some of the cell lines tested. Particularly, 2-Chloro-4-phenyl-3,4-dihydrobenzo[4,5]imidazo[1,2-a]pyrimidine-3-carboxyaldehyde exhibited notable in vitro antineoplastic activity with subpanel disease selectivity against all the cell lines tested, highlighting the potential of these compounds in cancer treatment (A. Abdel-Hafez, 2007).
Aldehyde Oxidase Metabolism Reduction
Research into the metabolism mediated by aldehyde oxidase (AO) of imidazo[1,2-a]pyrimidine derivatives revealed medicinal chemistry strategies effective in reducing AO-mediated oxidation. Altering the heterocycle or blocking the reactive site were identified as effective approaches, which could benefit drug discovery programs by enhancing the stability and efficacy of drug candidates (A. Linton et al., 2011).
Anticancer Agent Discovery
The compound AZD4877, identified from a series of novel kinesin spindle protein (KSP) inhibitors, exhibited excellent biochemical potency and pharmaceutical properties suitable for clinical development as a potential anticancer agent. Its mechanism involves arresting cells in mitosis leading to cellular death, supported by a favorable pharmacokinetic profile and notable in vivo efficacy (M. Theoclitou et al., 2011).
Future Directions
properties
IUPAC Name |
N-(3-imidazo[1,2-a]pyrimidin-2-ylphenyl)-2-methylbenzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H16N4O/c1-14-6-2-3-9-17(14)19(25)22-16-8-4-7-15(12-16)18-13-24-11-5-10-21-20(24)23-18/h2-13H,1H3,(H,22,25) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BGDMXXPAKHELKJ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=CC=C1C(=O)NC2=CC=CC(=C2)C3=CN4C=CC=NC4=N3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H16N4O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
328.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.